Cas no 145986-25-0 (2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI))

• Product Name: 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
• CAS No: 145986-25-0
• MF: C₉H₁₃N₃O₃S
• MW: 243.282820463181
• CID: 184589
• PubChem ID: 454518
• Update Time: 2025-04-19

2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)- (9CI)
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methylpyrimidin-2-one
• DTXSID70163232
• Oxathiolan 5MeC-.a.
• (+)-(2R,5R)-5-Methyl-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)cytosine
• Oxathiolan 5MeC-alpha
• CHEMBL293564
• 145986-25-0
• (+)-(2R,5R)-5-Methyl-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]cytosine
• 2(1H)-Pyrimidinone, 4-amino-1-[2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-, (2R-trans)-
• 4-amino-1-[(2R,5R)-2-(hydroxymethyl)-1,3-oxathiolan-5-yl]-5-methyl-pyrimidin-2-one
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-5-methyl-, (2R-trans)-

• Inchi： 1S/C9H13N3O3S/c1-5-2-12(9(14)11-8(5)10)6-4-16-7(3-13)15-6/h2,6-7,13H,3-4H2,1H3,(H2,10,11,14)/t6-,7-/m1/s1
• InChI Key： ZQVQEBGUQLDSPM-RNFRBKRXSA-N
• SMILES： S1[C@H](CO)O[C@H](C1)N1C(N=C(C(C)=C1)N)=O

Computed Properties

• Exact Mass: 243.068
• Monoisotopic Mass: 243.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.64
• Boiling Point: 472°Cat760mmHg
• Flash Point: 239.2°C
• Refractive Index: 1.725

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Nucleoside and nucleotide analogues 3'-thia pyrimidine nucleosides